Cas no 5515-04-8 (2H-Azepin-2-one, hexahydro-1-(1-oxobutyl)-)

2H-Azepin-2-one, hexahydro-1-(1-oxobutyl)- structure
5515-04-8 structure
Product Name:2H-Azepin-2-one, hexahydro-1-(1-oxobutyl)-
CAS No:5515-04-8
MF:C10H17NO2
MW:183.24748301506
CID:335884
PubChem ID:21813142
Update Time:2025-04-19

2H-Azepin-2-one, hexahydro-1-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, hexahydro-1-(1-oxobutyl)-
    • 1-Butanoylazepan-2-one
    • SCHEMBL9576448
    • DTXSID30618314
    • 5515-04-8
    • Inchi: 1S/C10H17NO2/c1-2-6-9(12)11-8-5-3-4-7-10(11)13/h2-8H2,1H3
    • InChI Key: MIDJNKSTYJISAW-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCN1C(CCC)=O

Computed Properties

  • Exact Mass: 183.125928785g/mol
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.4Ų

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